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Compound of Interest

Compound Name: Nitro Red

Cat. No.: B1584791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for

Nitro Red, a synthetic organic azo dye. For clarity, this guide refers to the compound by its

common chemical name, Toluidine Red, also known under the Colour Index generic name C.I.

Pigment Red 3. It is primarily used as a pigment in industrial coatings and as a staining agent

in histology and microscopy.[1][2][3] Adherence to proper safety protocols is essential when

handling this chemical to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties
Toluidine Red is a dark red powder.[4] Its insolubility in water but solubility in many organic

solvents are key considerations for its use and for potential cleanup scenarios.[3]
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Property Data Reference(s)

IUPAC Name

1-[(4-methyl-2-

nitrophenyl)diazenyl]naphthale

n-2-ol

[5]

Synonyms
C.I. Pigment Red 3, C.I.

12120, Hansa Red B
[4][5]

CAS Number 2425-85-6 [2][4]

EC Number 219-372-2 [4]

Molecular Formula C₁₇H₁₃N₃O₃ [1][5]

Molecular Weight 307.30 g/mol [5][6]

Appearance Red powder [4]

Melting Point 270-272 °C

Boiling Point > 280 °C [7]

Solubility

Insoluble in water; Slightly

soluble in ethanol, xylene,

ethers, ketones.

[3][5][7]

Density 1.34 - 1.52 g/cm³ at 25 °C [7]

Vapor Pressure 0 Pa at 25 °C [7]

Toxicological Information
The toxicological properties of Toluidine Red have not been fully investigated.[4] However,

available data suggests it should be handled with caution as it may cause irritation and has

limited evidence of carcinogenic effect.[4]
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Parameter Data / Finding Reference(s)

Acute Oral Toxicity
LD50 (Rat, oral): > 2,000

mg/kg bw
[7]

Skin Irritation

May cause skin irritation.[4]

Prolonged or repeated contact

may result in defatting and

drying of the skin, causing

irritation and dermatitis (rash).

[8]

[4][8]

Eye Irritation

May cause eye irritation.[4]

Classified as a moderate eye

irritant based on tests of similar

mixtures, potentially causing

tearing, reddening, and/or

swelling.[8]

[4][8]

Inhalation

May cause respiratory tract

irritation.[4] Excessive

inhalation may cause nasal

and respiratory irritation and

central nervous system effects.

[8]

[4][8]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[4] Ingestion can

cause cyanosis.[3]

[3][4]

Carcinogenicity

IARC Group 3: Not classifiable

as to its carcinogenicity to

humans.[9] There is limited

evidence in experimental

animals for the carcinogenicity

of C.I. Pigment Red 3.[7]

[7][9]

Chronic Exposure No information found.[4] [4]
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Fire and Reactivity Data
Toluidine Red is a stable solid, but certain conditions and materials should be avoided. It is not

considered flammable and has no listed flash point.

Parameter Data / Finding Reference(s)

Flammability

May be combustible at high

temperatures.[10] Not

considered flammable.

[10]

Flash Point Not applicable. [4]

Autoignition Temperature Not applicable. [4]

Chemical Stability

Stable under normal

temperatures and pressures.

[4]

[4]

Conditions to Avoid
Dust generation, excess heat,

incompatible materials.[4][10]
[4][10]

Incompatible Materials Strong oxidizing agents.[4][10] [4][10]

Hazardous Decomposition

Carbon monoxide, carbon

dioxide, oxides of nitrogen,

irritating and toxic fumes and

gases.[4][10]

[4][10]

Occupational Exposure Limits

No OSHA PELs or ACGIH

TLVs are listed for this

chemical.

[4]

Safety and Handling
Proper handling procedures are critical to minimize exposure. This involves a combination of

engineering controls, administrative controls, and personal protective equipment.

Engineering Controls
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Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[4] Use with adequate ventilation to keep airborne concentrations low and

minimize dust generation.[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn to prevent skin, eye, and respiratory exposure.

Routes of Exposure

Required Personal Protective Equipment

Skin Contact

Impervious Gloves
(Nitrile Rubber)

Prevent

Lab Coat / Protective Clothing

Prevent

Eye Contact

Safety Goggles with Side-Shields

Prevent

Inhalation of Dust

NIOSH-approved Respirator
(If dust is generated)

Prevent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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